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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Acid
Yellow 199, a synthetic azo dye. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

environmental regulations.

Key Safety and Hazard Information
It is crucial to be aware of the hazards associated with Acid Yellow 199 before handling and

disposal.
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Property Information

Chemical Name Acid Yellow 199

CAS Number 70865-20-2

Appearance Orange powder

Primary Hazards

Irritant. May cause an allergic skin reaction.

Harmful to aquatic life with long-lasting effects.

[1]

Handling Precautions

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Use in a well-

ventilated area or with appropriate exhaust

ventilation.[2]

Personal Protective Equipment (PPE)

Safety glasses, gloves, and a lab coat should be

worn. If dust is generated, a respirator may be

necessary.

In case of a Spill

Sweep up the solid material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.

Step-by-Step Disposal Protocol
Acid Yellow 199 is a water-soluble azo dye and should be disposed of as hazardous chemical

waste. Do not discharge it into the sanitary sewer.

Segregation of Waste:

Collect all waste containing Acid Yellow 199, including unused solid dye, contaminated

solutions, and heavily contaminated labware (e.g., weighing boats, pipette tips), in a

designated and compatible waste container.

Do not mix Acid Yellow 199 waste with other incompatible waste streams. For example,

keep it separate from strong acids, bases, and oxidizing agents.

Waste Container Requirements:
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Use a sturdy, leak-proof container with a secure lid that is compatible with the chemical.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Acid Yellow 199".[3] Include the concentration if it is in a solution.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from drains and incompatible materials.

Arranging for Disposal:

Once the waste container is full or you are ready to dispose of it, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup.

Follow your institution's specific procedures for hazardous waste pickup requests.

Disposal of Empty Containers:

To be considered non-hazardous, the original Acid Yellow 199 container must be

thoroughly empty.

Triple-rinse the empty container with a suitable solvent (e.g., water). The first rinseate

must be collected and disposed of as hazardous waste.[3][4]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for clean lab glass or plastic.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with Acid Yellow 199.
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Disposal workflow for Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3151290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

